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Compound of Interest

Compound Name: L 741742

Cat. No.: B1674072

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the operational and
disposal procedures for L-741742, a potent and highly selective D4 dopamine receptor
antagonist. While specific disposal instructions for L-741742 are not explicitly detailed in
publicly available safety data sheets, the following procedures are based on established best
practices for the disposal of chemical waste in a laboratory setting.

Chemical and Physical Properties of L-741742

A summary of the key quantitative data for L-741742 hydrochloride is presented below. This
information is critical for understanding the compound's characteristics for safe handling and
storage.
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Property Value Source
Molecular Weight 417.38 g/mol [1]
Formula C23H25N2CIO-HCI [1]
Purity >98% [1]
Solubility Soluble to 10 mM in DMSO [1]
Storage Store at Room Temperature

CAS Number 874882-93-6

General Disposal Protocol for L-741742

The following protocol outlines the recommended step-by-step procedure for the disposal of L-
741742. This protocol is based on general guidelines for chemical waste management in a
research environment.

1. Personal Protective Equipment (PPE) Assessment:

o Before handling L-741742, ensure appropriate PPE is worn, including safety goggles, a lab
coat, and chemical-resistant gloves (e.qg., nitrile rubber).

2. Waste Segregation:

o Designate a specific, clearly labeled waste container for L-741742 and any materials
contaminated with it (e.g., pipette tips, vials, contaminated gloves).

e Do not mix L-741742 waste with other chemical waste streams unless compatibility has been
confirmed.

3. Small Quantities of Unused Product:

o For small residual amounts of the solid compound, it is recommended to dissolve itin a
suitable solvent, such as DMSO, before transferring it to a designated chemical waste
container.

4. Contaminated Materials:
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» All disposable materials that have come into contact with L-741742, such as weighing paper,
pipette tips, and empty vials, should be collected in a sealed, labeled container for solid
chemical waste.

5. Solutions of L-741742:

» Solutions containing L-741742 should be collected in a labeled, leak-proof container for
liquid chemical waste. The solvent used (e.g., DMSO) should be clearly indicated on the
label.

6. Disposal Request:
» Once the waste container is full (typically no more than 80% capacity), seal it securely.

» Follow your institution's established procedures for chemical waste pickup and disposal. This
typically involves completing a waste disposal request form, providing details about the
chemical composition of the waste.

7. Documentation:

e Maintain a log of the chemical waste generated, including the name of the compound,
quantity, and date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of L-741742 in a
laboratory setting.
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Caption: Logical workflow for the safe disposal of L-741742.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

